![molecular formula C6H10ClNO3 B1346035 Ethyl 2-[(2-chloroacetyl)amino]acetate CAS No. 41602-50-0](/img/structure/B1346035.png)
Ethyl 2-[(2-chloroacetyl)amino]acetate
Overview
Description
Ethyl 2-[(2-chloroacetyl)amino]acetate is a chemical compound with the molecular formula C6H10ClNO3 . It is used in industrial and scientific research .
Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 179.6 . More detailed physical and chemical properties are not available in the search results.
Scientific Research Applications
Molecular Docking and Enzyme Inhibition
Ethyl 2-[(2-chloroacetyl)amino]acetate derivatives have been synthesized and evaluated for their α-glucosidase and β-glucosidase inhibition activities. These compounds exhibit significant enzyme inhibition, suggesting potential applications in the treatment of diabetes and related metabolic disorders. Molecular docking studies have further elucidated their modes of action, providing insights into their therapeutic potential (Babar et al., 2017).
Antitumor Activity
The synthesis of novel ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate derivatives has demonstrated distinct inhibition of cancer cell proliferation. This suggests a promising avenue for the development of new antitumor agents, highlighting the compound's relevance in oncological research (Liu et al., 2018).
Synthesis and Characterization of N-chloroacetyl Amino Acids
Research has focused on the preparation and characterization of N-chloroacetyl amino acids, utilizing this compound as a precursor. These studies contribute to the understanding of amino acid derivatives' properties and applications in peptide synthesis and drug development (Nian, 2002).
Reactivity and Synthesis of Heterocycles
The reactivity of chloroacetylated β-enamino compounds, including this compound derivatives, has been explored for the synthesis of various heterocyclic compounds. These studies are crucial for developing new organic synthesis methodologies and discovering compounds with potential pharmaceutical applications (Braibante et al., 2002).
Synthesis of Glycine Ester Derivatives
This compound has been used in the synthesis of glycine ester derivatives via the Ugi four-component reaction. This demonstrates its utility in creating complex molecules, contributing to the field of medicinal chemistry and drug discovery (Ganesh et al., 2017).
Safety and Hazards
Ethyl 2-[(2-chloroacetyl)amino]acetate may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It should be handled with care, using protective gloves, protective clothing, eye protection, and face protection . If inhaled, the person should be moved to fresh air and given oxygen if breathing is difficult .
Properties
IUPAC Name |
ethyl 2-[(2-chloroacetyl)amino]acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClNO3/c1-2-11-6(10)4-8-5(9)3-7/h2-4H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSHWWBSVIZYONT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30961837 | |
Record name | 2-Chloro-N-(2-ethoxy-2-oxoethyl)ethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30961837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41602-50-0 | |
Record name | Glycine, N-(2-chloroacetyl)-, ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041602500 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-N-(2-ethoxy-2-oxoethyl)ethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30961837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(Chloroacetyl)glycine ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.